9-[4-(tert-butyl)phenyl]-6,9-dihydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one
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Description
9-[4-(tert-butyl)phenyl]-6,9-dihydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.413. The purity is usually 95%.
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Scientific Research Applications
Environmental Presence and Biotransformation
Synthetic Phenolic Antioxidants (SPAs) in Pregnant Women : A study focusing on the prevalence, biotransformation, and maternal transfer of SPAs, including butylated hydroxytoluene (BHT) and related compounds, highlights the detection of these compounds in maternal and fetal tissues, suggesting prenatal exposure and the possibility of placental transfer. This research underscores the environmental ubiquity of SPAs and their relevance in human exposure studies (Du et al., 2019).
Exposure to SPAs and Metabolites in Human Populations : Another study revealed widespread human exposure to SPAs such as BHT, identified through the analysis of urinary metabolites. This work is critical for understanding human exposure levels to these chemicals and their potential health implications (Wang & Kannan, 2019).
Health and Environmental Impacts
CYP1A2-catalyzed Metabolism of Dietary Amines : Research into the metabolism of dietary heterocyclic amines by CYP1A2 in humans highlights the enzyme's role in converting these compounds into their proximate carcinogens, indicating the importance of understanding metabolic pathways in assessing dietary exposure risks (Boobis et al., 1994).
Human Exposure to Polychlorinated Dioxins and Furans (PCDD/F) : A cohort study investigating the exposure of workers to PCDD/Fs and its association with mortality due to cancer and ischemic heart diseases demonstrates the critical need to assess occupational and environmental exposures to these hazardous compounds (Flesch‐Janys et al., 1995).
Biomonitoring of BHT Exposure in Young Adults : A study on the biomonitoring of BHT metabolites in urine samples from young German adults provides insights into the internal burden of BHT, reflecting on the widespread exposure to this antioxidant and the implications for human health monitoring (Schmidtkunz et al., 2020).
Properties
IUPAC Name |
8-(4-tert-butylphenyl)-5,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),3(7),9,11(15)-tetraen-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4/c1-22(2,3)13-6-4-12(5-7-13)19-14-8-17-18(27-11-26-17)9-15(14)23-16-10-25-21(24)20(16)19/h4-9,19,23H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMZSJMHLCANRIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2C3=CC4=C(C=C3NC5=C2C(=O)OC5)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.